Cas no 121219-21-4 (1,2-Difluoro-3-(octyloxy)benzene)

1,2-Difluoro-3-(octyloxy)benzene Properties

Names and Identifiers

• 1,2-Difluoro-3-(octyloxy)benzene
• 1-OCTYLXY-2,3-DIFLUOROBENZENE
• 1,2-difluoro-3-octyloxybenzene
• 2,3-Difluoro-1-n-octoxybenzene
• 2,3-difluoro-1-n-octyloxybenzene
• 3-octyloxy-1,2-difluorobenzene
• AK119676
• I01-8950
• KB-216321
• SureCN4826935
• 1-Octyloxy-2,3-difluorobenzene
• 121219-21-4
• SCHEMBL4826935
• AKOS015891217
• DTXSID50441803
• 1,2-difluoro-3-octoxybenzene
• A2551
• ZHWFPPRUOLEOBE-UHFFFAOYSA-N
• 1-Octylxy-2,3-difluorobenzene
• +Expand

• MDL： MFCD12913618
• InChIKey： ZHWFPPRUOLEOBE-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H20F2O/c1-2-3-4-5-6-7-11-17-13-10-8-9-12(15)14(13)16/h8-10H,2-7,11H2,1H3
• SMILES： CCCCCCCCOC1=CC=CC(=C1F)F

Computed Properties

• Exact Mass: 242.1483
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 8
• Monoisotopic Mass: 242.14822158g/mol
• Heavy Atom Count: 17
• Complexity: 187
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• LogP: 4.70410
• PSA: 9.23
• Refractive Index: 1.463
• Boiling Point: 286.338°C at 760 mmHg
• Flash Point: 134.469°C
• Density: 1.021